(1S)-1-(2,6-Dichlorophenyl)ethane-1,2-diamine
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Description
(1S)-1-(2,6-Dichlorophenyl)ethane-1,2-diamine is a chiral diamine derivative featuring a 2,6-dichlorophenyl substituent at the C1 position of an ethane-1,2-diamine backbone. Its synthesis typically involves reductive alkylation reactions, as seen in the preparation of related ethane-1,2-diamine derivatives . The 2,6-dichloro substitution pattern on the aromatic ring introduces steric and electronic effects that influence reactivity, lipophilicity, and biological interactions.
Properties
Molecular Formula |
C8H10Cl2N2 |
|---|---|
Molecular Weight |
205.08 g/mol |
IUPAC Name |
(1S)-1-(2,6-dichlorophenyl)ethane-1,2-diamine |
InChI |
InChI=1S/C8H10Cl2N2/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7H,4,11-12H2/t7-/m1/s1 |
InChI Key |
RZAHNHAAWBMEIF-SSDOTTSWSA-N |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)[C@@H](CN)N)Cl |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(CN)N)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1S)-1-(2,6-Dichlorophenyl)ethane-1,2-diamine typically involves the reaction of 2,6-dichlorobenzaldehyde with ethylenediamine under controlled conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride to facilitate the formation of the diamine product.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
(1S)-1-(2,6-Dichlorophenyl)ethane-1,2-diamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding imines or amides.
Reduction: Reduction reactions can further modify the diamine group.
Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imines, while substitution reactions can introduce various functional groups onto the phenyl ring.
Scientific Research Applications
Chemistry
In chemistry, (1S)-1-(2,6-Dichlorophenyl)ethane-1,2-diamine is used as a building block for the synthesis of more complex molecules. Its reactivity makes it a valuable intermediate in organic synthesis.
Biology
In biological research, this compound can be used to study enzyme interactions and inhibition due to its structural similarity to certain biological molecules.
Medicine
Industry
Industrially, this compound can be used in the production of polymers and other materials where specific functional groups are required.
Mechanism of Action
The mechanism by which (1S)-1-(2,6-Dichlorophenyl)ethane-1,2-diamine exerts its effects involves interactions with molecular targets such as enzymes or receptors. The diamine moiety can form hydrogen bonds with active sites, while the dichlorophenyl group can engage in hydrophobic interactions, influencing the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Table 1: Structural Comparison of Ethane-1,2-diamine Derivatives
- In contrast, 2,4-dichloro derivatives exhibit reduced steric bulk, which may improve solubility but reduce target affinity.
Physicochemical Properties
Lipophilicity (ClogP) and solubility are critical for drug-like properties. Piperazine-2,3-dione derivatives derived from ethane-1,2-diamines show improved lipophilicity over unmodified piperazine, with ClogP values increasing with aromatic substituent bulk . For example:
Table 2: Lipophilicity Trends in Piperazine Derivatives
| Parent Diamine Substituent | ClogP (Derivative) | Relative Solubility |
|---|---|---|
| 2,6-Dichlorophenyl (hypothetical) | ~3.5* | Moderate |
| 4-Methylbenzyl | 2.8 | High |
| 2,4,6-Trimethylphenyl | ~4.2 | Low |
*Estimated based on structural trends from .
The 2,6-dichlorophenyl group likely balances moderate lipophilicity and solubility, making it suitable for central nervous system (CNS) targeting or parasitic enzyme inhibition.
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